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Compound of Interest

Compound Name: N-nitroso-enalapril

CAS No.: 2994317-06-3

Cat. No.: B16334061

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Nitroso-enalapril is a nitrosamine impurity that can form in drug products containing

enalapril, an angiotensin-converting enzyme (ACE) inhibitor used to treat hypertension and

heart failure.[1] Due to the classification of many nitrosamines as probable human carcinogens,

regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European

Medicines Agency (EMA) have established strict guidelines for their control in pharmaceutical

products.[1] The use of a well-characterized N-nitroso-enalapril reference standard is

essential for the development, validation, and routine application of analytical methods to

detect and quantify this impurity, ensuring the safety and quality of enalapril-containing

medicines.[2][3] This document provides detailed application notes and protocols for the

analytical testing of N-nitroso-enalapril.
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Regulatory agencies require pharmaceutical manufacturers to conduct risk assessments for the

presence of nitrosamine impurities in their products and to perform confirmatory testing if a risk

is identified. The FDA has established an acceptable intake (AI) limit for N-nitroso-enalapril of

1500 ng/day.[3] Analytical methods must be sensitive enough to quantify N-nitroso-enalapril
at levels well below this limit.

Physicochemical Properties
Property Value

Chemical Name

(S)-1-((S)-2-(((S)-1-ethoxy-1-oxo-4-phenylbutan-

2-yl)(nitroso)amino)propanoyl)pyrrolidine-2-

carboxylic acid

Molecular Formula C₂₀H₂₇N₃O₆

Molecular Weight 405.45 g/mol

Appearance Pale yellow to yellow solid (typical)

CAS Number 2994317-06-3

Analytical Methodologies
The detection and quantification of N-nitroso-enalapril at trace levels require highly sensitive

and specific analytical methods. Liquid chromatography coupled with mass spectrometry (LC-

MS) is the preferred technique. High-performance liquid chromatography with ultraviolet

detection (HPLC-UV) can also be used, potentially with derivatization to enhance sensitivity.

Representative LC-MS/MS Protocol for N-Nitroso-
Enalapril
This protocol is a representative method based on common practices for nitrosamine analysis

and should be validated by the user.

1. Sample Preparation

Standard Solution: Prepare a stock solution of the N-nitroso-enalapril reference standard in

a suitable solvent such as methanol or acetonitrile. Perform serial dilutions to prepare
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calibration standards and quality control samples at appropriate concentrations.

Sample Solution (Enalapril Drug Product):

Weigh and grind a representative number of tablets to obtain a fine powder.

Accurately weigh a portion of the powder equivalent to a single dose of enalapril.

Dissolve the powder in a suitable extraction solvent (e.g., methanol or a mixture of

methanol and water).

Vortex or sonicate to ensure complete dissolution of the analyte.

Centrifuge to pelletize insoluble excipients.

Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial.

2. Chromatographic Conditions

Parameter Recommended Condition

LC System UHPLC or HPLC system

Column
C18 reverse-phase column (e.g., 2.1 x 100 mm,

1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Gradient

Start with a low percentage of B, ramp up to a

high percentage of B to elute the analyte, then

return to initial conditions for re-equilibration.

Flow Rate 0.2 - 0.4 mL/min

Column Temperature 40 °C

Injection Volume 1 - 10 µL

3. Mass Spectrometry Conditions
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Parameter Recommended Condition

Mass Spectrometer Triple quadrupole mass spectrometer

Ionization Source Electrospray Ionization (ESI) in positive mode

Multiple Reaction Monitoring (MRM) Transitions

To be determined by infusing the N-nitroso-

enalapril reference standard. A hypothetical

transition would be based on the precursor ion

[M+H]⁺ and a characteristic product ion.

Source Parameters
Optimize source temperature, gas flows, and

voltages for maximum signal intensity.

4. Method Validation Parameters

The analytical method should be validated according to ICH guidelines, including the following

parameters:

Parameter Typical Acceptance Criteria

Specificity

No interference from blank, placebo, or other

impurities at the retention time of N-nitroso-

enalapril.

Linearity R² > 0.99 over the desired concentration range.

Limit of Detection (LOD) Signal-to-noise ratio ≥ 3

Limit of Quantification (LOQ)
Signal-to-noise ratio ≥ 10; sufficiently below the

acceptable limit.

Accuracy (Recovery)
Typically between 80% and 120% for trace

analysis.

Precision (Repeatability and Intermediate

Precision)

RSD ≤ 15% at the LOQ, ≤ 10% at higher

concentrations.

Robustness
Insensitive to small, deliberate changes in

method parameters.
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Experimental Workflow Diagram
The following diagram illustrates the general workflow for the analysis of N-nitroso-enalapril in
a drug product using a reference standard.
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Analytical workflow for N-nitroso-enalapril.

Signaling Pathway Considerations
Enalapril is a prodrug that is hydrolyzed in the body to its active form, enalaprilat. Enalaprilat

inhibits the angiotensin-converting enzyme (ACE), which plays a key role in the renin-

angiotensin-aldosterone system (RAAS). The presence of the N-nitroso impurity is not related

to the therapeutic mechanism of action but is a result of potential chemical reactions during

synthesis or storage.

The following diagram illustrates the formation of N-nitroso-enalapril.
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Formation of N-nitroso-enalapril.

Conclusion
The control of N-nitroso-enalapril is a critical aspect of ensuring the safety of enalapril-

containing drug products. The use of a qualified N-nitroso-enalapril reference standard is

fundamental for the accurate and reliable quantification of this impurity. The analytical methods

and workflows described in this document provide a framework for researchers and drug

development professionals to establish and validate robust testing procedures that comply with

global regulatory expectations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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